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Compound of Interest

Compound Name: Streptazolin

Cat. No.: B1245216

Essential Safety and Handling of Streptazolin

Streptazolin is an antibiotic and antifungal agent isolated from Streptomyces
viridochromogenes.[1] Due to its potential for polymerization, it is not used therapeutically.[1]
While a specific Safety Data Sheet (SDS) for Streptazolin is not readily available, the following
guidelines are based on best practices for handling similar antibiotic and hazardous chemical
compounds. These procedures are designed to provide essential, immediate safety and
logistical information for researchers, scientists, and drug development professionals.

Hazard ldentification and Precautions:

Based on information for similar antibiotics like streptomycin, Streptazolin should be handled
with care. Potential hazards may include:

» Allergic Reactions: May cause skin sensitization or an allergic skin reaction upon contact.[2]

o Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if
inhaled.[2]

» Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[2]

Therefore, it is crucial to obtain special instructions before use and not to handle the substance
until all safety precautions have been read and understood.[2]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure during the handling of
Streptazolin. The following table summarizes the recommended PPE.
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PPE Category

Item

Specifications and Use

Hand Protection

Chemical-resistant gloves

Wear unlined, elbow-length,
chemical-resistant gloves.
Nitrile or butyl rubber are often
suitable for handling chemical
compounds.[3][4] Always
check for holes or leaks before
use. Wash gloves with
detergent and water before

removal.[3]

Body Protection

Chemical-resistant suit or lab

coat

A disposable, chemical-
resistant suit (e.g., Tyvek) or a
long-sleeved lab coat should
be worn.[4][5] For larger
guantities or potential for
splashing, a chemical-resistant
apron should be worn over the
lab coat.[6]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Tight-fitting, non-fogging
chemical splash goggles or a
full-face shield are necessary
to protect against splashes

and aerosols.[3][4]

Respiratory Protection

Respirator

In case of inadequate
ventilation or when handling
powders that can become
airborne, a NIOSH-approved
respirator is required.[3][4] The
specific type of cartridge
should be selected based on
the potential for aerosolization
and the concentration of the

substance.

Foot Protection

Chemical-resistant footwear

Wear closed-toe shoes,

preferably chemical-resistant
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boots.[5][7] Pant legs should
be worn outside of boots to
prevent chemicals from
entering.[5][7]

Operational and Disposal Plans

Handling and Experimental Workflow:

A structured workflow is critical to ensure safety. The following diagram outlines the key steps
for handling Streptazolin in a laboratory setting.
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Figure 1. Workflow for Safe Handling of Streptazolin.
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Disposal Plan:

Proper disposal of Streptazolin and any contaminated materials is crucial to prevent

environmental contamination and potential health risks.

Liquid Waste: Unused solutions of Streptazolin should be collected in a designated, labeled
hazardous chemical waste container.[8] Do not pour down the drain.

Solid Waste: Contaminated materials such as gloves, disposable lab coats, and paper towels
should be collected in a labeled hazardous waste container.[9][10]

Sharps: Any contaminated sharps (needles, scalpels) must be disposed of in a designated
sharps container.

Decontamination: All non-disposable equipment and work surfaces should be thoroughly
decontaminated after use.

Regulatory Compliance: All waste must be disposed of in accordance with federal, state, and
local regulations.[10] Consult your institution's Environmental Health and Safety (EHS) office
for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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